Cas no 677743-50-9 ((2-Chloro-4-cyanophenyl)boronic acid)
677743-50-9 structure
Product Name:(2-Chloro-4-cyanophenyl)boronic acid
CAS No:677743-50-9
MF:C7H5BClNO2
MW:181.384100675583
MDL:MFCD18392511
CID:1024512
PubChem ID:22052059
Update Time:2025-04-20
(2-Chloro-4-cyanophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Chloro-4-cyanophenyl)boronic acid
- 2-Chloro-4-cyanophenylboronic Acid
-
- MDL： MFCD18392511
- Inchi： 1S/C7H5BClNO2/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-3,11-12H
- InChI Key： MSCQYLAIRMCGGF-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#N)C=CC=1B(O)O
Computed Properties
- Exact Mass: 181.01000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Boiling Point: 367.1±52.0 °C(Predicted)
- PSA: 64.25000
- LogP: -0.10852
(2-Chloro-4-cyanophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A242000140-250mg |
2-Chloro-4-cyanophenylboronic acid |
677743-50-9 | 98% | 250mg |
$700.40 | 2023-09-01 | |
| Alichem | A242000140-500mg |
2-Chloro-4-cyanophenylboronic acid |
677743-50-9 | 98% | 500mg |
$960.40 | 2023-09-01 | |
| Alichem | A242000140-1g |
2-Chloro-4-cyanophenylboronic acid |
677743-50-9 | 98% | 1g |
$1634.45 | 2023-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850737-250mg |
2-Chloro-4-cyanophenylboronic Acid |
677743-50-9 | 95% | 250mg |
￥1,058.40 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850737-1g |
2-Chloro-4-cyanophenylboronic Acid |
677743-50-9 | 95% | 1g |
￥1,896.30 | 2022-01-11 | |
| TRC | C364140-100mg |
(2-Chloro-4-cyanophenyl)boronic Acid |
677743-50-9 | 100mg |
$ 81.00 | 2023-04-18 | ||
| TRC | C364140-500mg |
(2-Chloro-4-cyanophenyl)boronic Acid |
677743-50-9 | 500mg |
$ 207.00 | 2023-04-18 | ||
| TRC | C364140-1g |
(2-Chloro-4-cyanophenyl)boronic Acid |
677743-50-9 | 1g |
$ 295.00 | 2022-06-01 | ||
| TRC | C364140-5g |
(2-Chloro-4-cyanophenyl)boronic Acid |
677743-50-9 | 5g |
$ 1200.00 | 2023-09-08 | ||
| Fluorochem | 215890-250mg |
2-Chloro-4-cyanophenyl)boronic acid |
677743-50-9 | 95% | 250mg |
￡150.00 | 2022-03-01 |
(2-Chloro-4-cyanophenyl)boronic acid Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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